Cas no 87602-41-3 (4-Quinolinamine,2,6,8-trimethyl-N-[4-(4-phenyl-1-piperazinyl)phenyl]-)

• Product Name: 4-Quinolinamine,2,6,8-trimethyl-N-[4-(4-phenyl-1-piperazinyl)phenyl]-
• CAS No: 87602-41-3
• MF: C₂₈H₃₀N₄
• MW: 422.564606189728
• CID: 723267
• PubChem ID: 3071278
• Update Time: 2025-04-19

4-Quinolinamine,2,6,8-trimethyl-N-[4-(4-phenyl-1-piperazinyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinamine,2,6,8-trimethyl-N-[4-(4-phenyl-1-piperazinyl)phenyl]-
• 2,6,8-trimethyl-N-[4-(4-phenylpiperazin-1-yl)phenyl]quinolin-4-amine
• N-(4-(4-Phenyl-1-piperazinyl)phenyl)-2,6,8-trimethyl-4-quinolinamine
• 87602-41-3
• 2,6,8-Trimethyl-N-[4-(4-phenylpiperazin-1-yl)phenyl]quinolin-4(1H)-imine
• DTXSID601007675
• BRN 6007256
• 4-Quinolinamine, N-(4-(4-phenyl-1-piperazinyl)phenyl)-2,6,8-trimethyl-
• 2,6,8-Trimethyl-N-(4-(4-phenylpiperazin-1-yl)phenyl)quinolin-4-amine

• Inchi： 1S/C28H30N4/c1-20-17-21(2)28-26(18-20)27(19-22(3)29-28)30-23-9-11-25(12-10-23)32-15-13-31(14-16-32)24-7-5-4-6-8-24/h4-12,17-19H,13-16H2,1-3H3,(H,29,30)
• InChI Key： RGHHKTSAQKTSMJ-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(=CC=2)NC2C=C(C)N=C3C(C)=CC(C)=CC=23)CCN(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 422.247
• Monoisotopic Mass: 422.247
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 31.4Ų

Experimental Properties

• Density: 1.176
• Boiling Point: 610.2°C at 760 mmHg
• Flash Point: 322.9°C
• Refractive Index: 1.67